Cas no 52334-53-9 (4-Aminopyridin-3-ol)

• Product Name: 4-Aminopyridin-3-ol
• CAS No: 52334-53-9
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD08729308
• CID: 56214
• PubChem ID: 329771688
• Update Time: 2025-04-18

4-Aminopyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyridin-3-ol
• 4-Amino-3-hydroxypyridine
• 3-HYDROXY-4-AMINO PYRIDINE
• 4-AMINO-PYRIDIN-3-OL
• 4-Aminopyridin-3-ol hydrochloride
• 4-Amino-3-pyridinol
• 3-Hydroxy-4-aminopyridine
• 4-Amino-3-Hydroxy-Pyridine
• CS-W008188
• 044DSZ58XM
• J-514458
• TS-01537
• 3-Pyridinol, 4-amino-
• CHEBI:180126
• FT-0617497
• CCG-302540
• 3-Hydroxy-4-Aminopyridin
• NS00116260
• DBDKLFOUWUHPDW-UHFFFAOYSA-N
• MFCD01941262
• Q27247620
• A7678
• HY-W008188
• UNII-044DSZ58XM
• SCHEMBL218758
• EN300-71860
• AC-27349
• PD158258
• AM803997
• AKOS005199044
• SY024910
• 52334-53-9
• SCHEMBL19350247
• 4-Amino-3-hydroxypyridine; 3-Pyridinol, 4-amino-; 4-Aminopyridin-3-ol; 4-Amino-3-pyridinol; 3-Hydroxy-4-aminopyridine; 4-Amino-3-hydroxypyridine
• STL556953
• DB-011271
• BBL103143

• MDL： MFCD08729308
• Inchi： 1S/C5H6N2O/c6-4-1-2-7-3-5(4)8/h1-3,8H,(H2,6,7)
• InChI Key： DBDKLFOUWUHPDW-UHFFFAOYSA-N
• SMILES： OC1C=NC=CC=1N

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Melting Point: 222-223°C
• Boiling Point: 447.4℃ at 760 mmHg
• PSA: 59.14000
• LogP: 0.95060

4-Aminopyridin-3-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• HazardClass：IRRITANT, TOXIC
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives